Cas no 1355248-18-8 (3-(4-Benzyloxyphenyl)phenylacetic acid)

• Product Name: 3-(4-Benzyloxyphenyl)phenylacetic acid
• CAS No: 1355248-18-8
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• MDL: MFCD21332998
• CID: 2771454
• Update Time: 2025-11-01

3-(4-Benzyloxyphenyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Benzyloxyphenyl)phenylacetic acid
• 2-[3-(4-phenylmethoxyphenyl)phenyl]acetic acid
• [4'-(Benzyloxy)[1,1'-biphenyl]-3-yl]acetic acid

• MDL： MFCD21332998
• Inchi： 1S/C21H18O3/c22-21(23)14-17-7-4-8-19(13-17)18-9-11-20(12-10-18)24-15-16-5-2-1-3-6-16/h1-13H,14-15H2,(H,22,23)
• InChI Key： SGUBMDDENSLKJX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1=CC=CC(CC(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 381
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Benzyloxyphenyl)phenylacetic acid

3-(4-Benzyloxyphenyl)Phenylacetic Acid: A Comprehensive Overview

3-(4-Benzyloxyphenyl)Phenylacetic Acid, also known by its CAS number CAS 1355248-18-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has garnered attention from researchers and industry professionals alike. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 3-(4-Benzyloxyphenyl)Phenylacetic Acid comprises a phenyl group substituted with a benzyloxy moiety at the para position, connected to an acetic acid group. This arrangement imparts the compound with distinct chemical and physical properties. The presence of the benzyloxy group introduces steric and electronic effects that can influence the compound's reactivity and solubility. Recent studies have highlighted the importance of such structural features in determining the bioavailability and pharmacokinetics of similar compounds.

The synthesis of 3-(4-Benzyloxyphenyl)Phenylacetic Acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation of 4-benzyloxyaniline, followed by hydrolysis to yield the desired product. Researchers have explored various catalysts and reaction conditions to optimize this process, ensuring high yields and purity. Recent advancements in catalytic systems, such as the use of metal-organic frameworks (MOFs), have shown promise in enhancing reaction efficiency while reducing environmental impact.

The pharmacological activity of 3-(4-Benzyloxyphenyl)Phenylacetic Acid has been a focal point of recent investigations. Studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for drug development in chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, demonstrating its potential as a therapeutic agent.

In terms of applications, 3-(4-Benzyloxyphenyl)Phenylacetic Acid serves as an intermediate in the synthesis of more complex molecules with diverse biological activities. Its role as a building block in drug discovery underscores its importance in medicinal chemistry. Furthermore, recent research has explored its use in bioconjugation reactions, where it acts as a linker between biomolecules and functional groups, opening new avenues for diagnostic and therapeutic applications.

The environmental impact and sustainability aspects of handling CAS 1355248-18-8 have also come under scrutiny. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and energy consumption. Green chemistry principles are increasingly being integrated into the production processes of such compounds to align with global sustainability goals.

In conclusion, 3-(4-Benzyloxyphenyl)Phenylacetic Acid, with its unique structure and versatile applications, continues to be a subject of intense research. As advancements in synthetic methodologies and biological evaluations unfold, this compound holds immense potential in shaping future therapeutic interventions. Its journey from laboratory synthesis to clinical application exemplifies the dynamic nature of modern drug discovery.